Cas no 69655-05-6 (Didanosine)

• Product Name: Didanosine
• CAS No: 69655-05-6
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• MDL: MFCD00077728
• CID: 59000
• PubChem ID: 24893215
• Update Time: 2025-04-18

Didanosine Chemical and Physical Properties

Names and Identifiers

• Didanosine
• 2',3'-dideoxyinosine
• 2,3-Dideoxyinosine
• Didansine
• 2’,3’-Dideoxyinosine
• Dideoxyinosine
• Dehydroxyinosine Didanosine
• ddI
• Didanosine SysteM Suitability Mixture
• ddIno
• 9-(2,3-Dideoxy-β-D-ribofuranosyl)hypoxanthine
• 9-(2,3-Dideoxy-β-D-ribofuranosyl)-6-oxopurine
• Videx
• Videx EC
• Inosine, 2',3'-dideoxy-
• Didanosinum
• Didanosina
• K3GDH6OH08
• Didanosinum [INN-Latin]
• Didanosina [INN-Spanish]
• 9-(2,3-Dideoxy-beta-D-ribofuranosyl)-6-oxopurine
• 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,9-dihydro-6H-purin-6-one
• 9-[(2R,5R)-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL]-1,9-DIHYDRO-6H-PURIN-6-ONE
• BMY
• Didanosine and Interferon-.alpha.-2
• ddI (Antiviral)
• HMS2232P22
• ddI & sCD4(rsCD4)
• DDI and rIFN.alpha.2
• DIDANOSINE (USP-RS)
• CCG-220153
• J-700356
• 2',3'-Dideoxyinosine & Granulocyte-macrophage colony-stimulating factor
• MLS001055350
• DTXCID402927
• AKOS026750545
• BP-58651
• 2',3' Dideoxyinosine
• MFCD00077728
• DIDANOSINE [EP MONOGRAPH]
• Didanosine for system suitability, European Pharmacopoeia (EP) Reference Standard
• CHEMBL1460
• HMS2095O08
• T71244
• DIDANOSINE [USP MONOGRAPH]
• D00296
• 9-(2,3-Dideoxy-beta-D-ribofuranosyl)hypoxanthine
• 9-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-ol
• SRI-7013-04
• NSC612049
• Videx(TM)
• DIDANOSINE [USP IMPURITY]
• DIDANOSINE [EP IMPURITY]
• SR-05000001487
• HMS2051J11
• 3'-Azido-3'-deoxythymidine + 2',3'-Dideoxyinosine
• Dideoxyinosine (DDI)
• HMS2089N20
• AKOS015901454
• Intron A & Videx
• NCGC00254496-01
• 2',3'-Dideoxyinosine (AIDS Initiative)
• SR-05000001487-2
• MLS006011561
• (-)-didanosine
• Didanosine, United States Pharmacopeia (USP) Reference Standard
• Didanosine; 2',3'-dideoxyinosine; 9-(2,3-Dideoxy-beta-d-glycero-pentofuranosyl)-1,9-dihydro-6H-purin-6-one
• W-203551
• DDI (NUCLEOSIDE)
• BXZVVICBKDXVGW-NKWVEPMBSA-N
• DS-4152 & ddI
• Lecithinized superoxide dismutase & Inosine, 2',3'-dideoxy-
• DIDANOSINE [MI]
• DB00900
• DIDANOSINE [ORANGE BOOK]
• Inosine, 2',3'-dideoxy- & Recombinant Interferon-.alpha.-2
• DIDANOSINE [JAN]
• 9-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
• CCG-100947
• Listera ovata agglutinin & 2',3'-Dideoxyinosine
• Hypoxanthine ddN
• SMR000058576
• HMS3712O08
• 9-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
• Didanosine [USAN:USP:INN:BAN]
• SMR004703324
• DIDANOSINE [INN]
• HSDB 6548
• DIDANOSINE (USP IMPURITY)
• 2DI
• Didanosine (USAN:USP:INN:BAN)
• Tox21_300575
• DIDANOSINE [VANDF]
• Didanosine EC
• Didanosine 100 microg/mL in Acetonitrile
• NSC 612049
• NCGC00159514-03
• 9-((2R,5S)-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-1H-PURIN-6(9H)-ONE
• 2',3'-Dideoxyinosine & sCD4(soluble recombinant protein)
• 69655-05-6
• GTPL4833
• ddI & GM-CSF
• SRI-7013_07
• DIDANOSINE (MART.)
• Didanosine (JAN/USP/INN)
• NCGC00259882-01
• AC-32186
• 9-((2R,5S)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• NS00000541
• HMS3884M06
• D3066
• NCGC00090691-02
• 9-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran
• DIDANOSINUM [WHO-IP LATIN]
• UNII-K3GDH6OH08
• NCGC00164280-01
• DIDANOSINE [USP-RS]
• BRN 3619529
• 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purin-6-one
• NSC-612049
• DIDANOSINE [HSDB]
• SCHEMBL3363
• KS-1049
• 2',3'-didesoxyinosin
• AKOS015833088
• NCGC00090691-03
• 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-purin-6-one
• BMY-40900
• DIDANOSINE [MART.]
• DIDANOSINE (EP MONOGRAPH)
• Didanosine (Videx)
• DIDANOSINE [WHO-IP]
• Didanosine for system suitability
• AKOS015963259
• DRG-0016
• Didanosinum (INN-Latin)
• CHEBI:490877
• 2 inverted exclamation mark ,3 inverted exclamation mark -Dideoxyinosine
• -2-yl)-1H-purin-6(9H)-one
• NCGC00390773-01
• LOA & ddI
• MLS000759469
• DIDANOSINE [WHO-DD]
• 9-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one
• NCGC00159514-02
• 9-((2R,5S)-5-Hydroxymethyl-tetrahydro-furan-2-yl)-1,9-dihydro-purin-6-one
• Didanosina (INN-Spanish)
• C06953
• Q422606
• 2',3'-Dideoxyinosine (ddI)
• DIDANOSINE [USAN]
• Videx EC(TM)(slow-release capsules)
• ddI & IFN-.alpha.
• NCGC00090691-01
• DIDANOSINE (EP IMPURITY)
• HY-B0249
• 2', 3'-dideoxyinosine
• ddI + d4T combination
• NCGC00090691-14
• BMY 40900
• NC00197
• SR-05000001487-1
• NCGC00159514-04
• EN300-123032
• 9-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]-6,9-DIHYDRO-3H-PURIN-6-ONE
• NCGC00188983-01
• Tox21_202333
• J05AF02
• Tox21_111732_1
• 2',3'-Dideoxyinosine & Interferon-.alpha.
• CCRIS 805
• 9-((2S,5R)-5-Hydroxymethyl-tetrahydro-furan-2-yl)-9H-purin-6-ol
• MLS002154216
• D2I
• DIDANOSINE (USP MONOGRAPH)
• AC-12026
• 2',3'-Dideoxyinosine, >=98% (HPLC)
• 2',3'-DIDEOXYINOSINE; Didanosine
• Videx (TN)
• BDBM50404252
• SW198619-2
• SRI-7013-05
• CAS-69655-05-6
• MLS001424118
• Didanosine,(S)
• Tox21_111732
• Didanosine, European Pharmacopoeia (EP) Reference Standard
• Z1546616193
• PC-SOD+ddI
• 9-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-6H-purin-6-one
• DTXSID6022927
• 2'3'-DIDEOXYINOSINE
• S1702
• 9-[(2R,5S)-5-(HYDROXYMETHYL)OXOLAN-2-YL]-6,9-DIHYDRO-1H-PURIN-6-ONE
• BRD-K99063460-001-12-3
• BRD-K99063460-001-13-1

• MDL： MFCD00077728
• Inchi： 1S/C10H12N4O3/c15-3-6-1-2-7(17-6)14-5-13-8-9(14)11-4-12-10(8)16/h4-7,15H,1-3H2,(H,11,12,16)/t6-,7+/m0/s1
• InChI Key： BXZVVICBKDXVGW-NKWVEPMBSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C=NC2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 236.09100
• Monoisotopic Mass: 236.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.7
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White crystals or powder
• Density: 1.2917 (rough estimate)
• Melting Point: 182°C(lit.)
• Boiling Point: 586.5°C at 760 mmHg
• Flash Point: 308.5 oC
• Refractive Index: -28 ° (C=0.34, H2O)
• Solubility: Soluble in DMSO or methanol
• Water Partition Coefficient: 1-5 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 93.03000
• LogP: -0.21050
• Merck: 3098
• pka: 9.12(at 25℃)
• Specific Rotation: D25 -26.3° (c = 10 in water)
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Didanosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H341-H373
• Warning Statement： P201-P202-P260-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R34:Can cause burns. R36/37: irritating to eyes and respiratory tract.
• Safety Instruction： S26-S27-S36/37/39-S45
• RTECS：NM7460700
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides